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Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B15541584 Get Quote

Essential Safety and Handling Guide for B-D-P
FL-PEG4-TCO
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with BDP FL-PEG4-TCO. Adherence to these

procedures is vital for ensuring laboratory safety and maintaining the integrity of the product.

Hazard Identification and Personal Protective
Equipment (PPE)
BDP FL-PEG4-TCO is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Therefore, appropriate personal protective equipment must be worn at

all times.

Recommended Personal Protective Equipment:

Situation Required PPE

Handling Solid Compound
- Nitrile gloves- Safety glasses with side shields-

Laboratory coat

Handling Liquid Solutions
- Nitrile gloves- Chemical splash goggles-

Laboratory coat
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Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural steps for the safe handling of BDP FL-PEG4-TCO from

reception to experimental use.

2.1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound at -20°C in a dry, dark place.[2][3]

BDP FL-PEG4-TCO is a fluorescent PEG derivative and should be protected from light.[3]

2.2. Preparation of Stock Solutions:

Work Area: All handling of the solid compound and preparation of stock solutions should be

conducted in a certified chemical fume hood to minimize inhalation risk.

Reconstitution:

Allow the vial of BDP FL-PEG4-TCO to warm to room temperature before opening to

prevent condensation.

The compound is soluble in organic solvents such as DMSO, DMF, and DCM, but has low

solubility in water.[2][4][5]

Carefully add the appropriate solvent to the vial to create a stock solution of the desired

concentration.

2.3. Experimental Use:

When diluting the stock solution for experimental use, add the stock solution to the aqueous

buffer or media, not the other way around, to prevent precipitation.

Avoid direct contact with skin and eyes. If contact occurs, follow the first aid measures

outlined in the Safety Data Sheet.[1]
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Do not eat, drink, or smoke in the laboratory area where this compound is being handled.[1]

Disposal Plan
Proper disposal of BDP FL-PEG4-TCO and its containers is crucial to prevent environmental

contamination.

Waste Collection:

Collect all waste materials, including unused solutions and contaminated consumables

(e.g., pipette tips, gloves), in a designated and clearly labeled hazardous waste container.

Disposal Method:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1]

Avoid release to the environment.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for BDP FL-PEG4-TCO.

Property Value

Molecular Formula C₃₃H₄₉BF₂N₄O₇[1][2][3]

Molecular Weight 662.58 g/mol [1][3]

Excitation Maximum (λex) 503 nm[2]

Emission Maximum (λem) 509 nm[2]

Molar Extinction Coefficient (ε) 80,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield (Φ) 0.9[2]

Purity >95%[2][4]

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling BDP FL-PEG4-TCO in a

laboratory setting.

Preparation

Experimentation

Disposal

Receive and Inspect

Store at -20°C

Prepare Stock Solution in Fume Hood

Dilute to Working Concentration

Perform Experiment

Collect Hazardous Waste

Dispose via Approved Vendor

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15541584?utm_src=pdf-body
https://www.benchchem.com/product/b15541584?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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